2-{2-[(3-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C22H13FN2O2S2
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 2-[2-[(3-fluorophenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]isoindole-1,3-dione
• InChI: InChI=1S/C22H13FN2O2S2/c23-14-5-3-4-13(10-14)12-28-22-24-18-9-8-15(11-19(18)29-22)25-20(26)16-6-1-2-7-17(16)21(25)27/h1-11H,12H2
• InChI Key: LLAQMSKJQQLWJX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC4=C(C=C3)N=C(S4)SCC5=CC(=CC=C5)F

Description

2-{2-[(3-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione is a chemical compound that has been the focus of scientific research for its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{2-[(3-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione has been studied to understand its biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and transcription. In addition, this compound can induce the production of reactive oxygen species, which can lead to apoptosis in cancer cells.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-{2-[(3-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione have been studied in vitro and in vivo. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. In addition, this compound can selectively bind to cancer cells and can be detected using imaging techniques. This compound has also been shown to exhibit strong fluorescence properties, which can be used for sensing applications.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{2-[(3-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione in lab experiments include its potential applications in various fields, such as medicine and materials science. In addition, this compound exhibits strong fluorescence properties, which can be used for sensing applications. However, the limitations of using this compound in lab experiments include its complex synthesis method and its potential toxicity.

Future Directions

There are several future directions for the research on 2-{2-[(3-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione. One direction is to investigate its potential applications in other fields, such as environmental monitoring and agriculture. Another direction is to optimize the synthesis method to obtain a higher yield of the compound. In addition, future research can focus on the development of new derivatives of this compound with improved properties, such as increased selectivity and reduced toxicity. Furthermore, the mechanism of action of this compound can be further studied to understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of 2-{2-[(3-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione has been reported in the literature using different methods. One of the methods involves the reaction of 2-aminobenzothiazole with 3-fluorobenzyl mercaptan in the presence of a base, followed by the reaction with phthalic anhydride. Another method involves the reaction of 2-aminobenzothiazole with 3-fluorobenzyl bromide in the presence of a base, followed by the reaction with phthalic anhydride. These methods have been optimized to obtain a high yield of the compound.

Scientific Research Applications

2-{2-[(3-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione has been studied for its potential applications in various fields. In the field of medicine, this compound has been investigated for its anticancer properties. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. In addition, this compound has been studied for its potential use as a diagnostic tool for cancer. This is because this compound can selectively bind to cancer cells and can be detected using imaging techniques.
In the field of materials science, this compound has been studied for its potential use as a fluorescent probe. This is because this compound exhibits strong fluorescence properties, which can be used for sensing applications. In addition, this compound has been studied for its potential use as a photosensitizer for photodynamic therapy.